2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile

• IUPAC Name: 2-(3,3-dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile
• InChI: InChI=1S/C11H19N3O/c1-9(2)14-10(15)7-13(6-5-12)8-11(14,3)4/h9H,6-8H2,1-4H3
• InChI Key: IOMWMDJTOBJFPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)CN(CC1(C)C)CC#N
• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol

Description

2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile is not fully understood. However, it is believed to exert its pharmacological effects by interacting with specific receptors or enzymes in the body. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the activity of certain enzymes involved in bacterial and fungal growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile depend on the specific application and dosage. It has been reported to exhibit cytotoxic effects on cancer cells, antibacterial and antifungal effects on microorganisms, and neuroprotective effects on the brain. However, the exact mechanisms by which it exerts these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile is its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. It also exhibits potent pharmacological effects against cancer cells, bacteria, and fungi. However, its synthesis requires expertise in organic chemistry, and the yield and purity of the product depend on the reaction conditions and the quality of the starting materials.

Future Directions

There are several future directions for the research on 2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic properties. Another area of interest is its potential use in the development of novel drug delivery systems for the treatment of cancer and other diseases. Moreover, the synthesis of novel derivatives of 2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile may lead to the discovery of new compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile involves the reaction of 3,3-dimethyl-4-oxopentanoic acid with piperazine and acetonitrile in the presence of a catalyst. The reaction is carried out under controlled conditions and requires expertise in organic synthesis. The yield and purity of the product depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

2-(3,3-Dimethyl-5-oxo-4-propan-2-ylpiperazin-1-yl)acetonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, antibacterial, and antifungal activities. It has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Moreover, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.